Cas no 73727-37-4 (1-bromo-3-methylbut-3-en-2-ol)

1-bromo-3-methylbut-3-en-2-ol structure

1-bromo-3-methylbut-3-en-2-ol structure

Product Name:1-bromo-3-methylbut-3-en-2-ol

CAS No:73727-37-4

MF:C₅H₉BrO

MW:165.028361082077

CID:2800649

PubChem ID:13287040

Update Time:2025-07-29

1-bromo-3-methylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-bromo-3-methylbut-3-en-2-ol
- 73727-37-4
- EN300-1914573
- DTXSID60534811
- Inchi： 1S/C5H9BrO/c1-4(2)5(7)3-6/h5,7H,1,3H2,2H3
- InChI Key： XQQCLFGNUSYCFT-UHFFFAOYSA-N
- SMILES： BrCC(C(=C)C)O

Computed Properties

Exact Mass: 163.98368g/mol
Monoisotopic Mass: 163.98368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 70.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 20.2Å²

1-bromo-3-methylbut-3-en-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1914573-1g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		1g	$1100.0	2023-09-17
Enamine	EN300-1914573-5g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		5g	$3189.0	2023-09-17
Enamine	EN300-1914573-10g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		10g	$4729.0	2023-09-17
Enamine	EN300-1914573-0.05g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		0.05g	$924.0	2023-09-17
Enamine	EN300-1914573-0.1g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		0.1g	$968.0	2023-09-17
Enamine	EN300-1914573-0.25g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		0.25g	$1012.0	2023-09-17
Enamine	EN300-1914573-0.5g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		0.5g	$1056.0	2023-09-17
Enamine	EN300-1914573-1.0g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		1g	$1100.0	2023-05-31
Enamine	EN300-1914573-2.5g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		2.5g	$2155.0	2023-09-17
Enamine	EN300-1914573-5.0g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		5g	$3189.0	2023-05-31

1-bromo-3-methylbut-3-en-2-ol Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
3. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
5. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins

73727-37-4 (1-bromo-3-methylbut-3-en-2-ol) Related Products

Recommended suppliers

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

PRIBOLAB PTE.LTD

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Cedareal Technology Co., Ltd.

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.